Cas no 1261912-02-0 (4-(5-Chloro-2-methoxyphenyl)-3-methylbenzoic acid)

• Product Name: 4-(5-Chloro-2-methoxyphenyl)-3-methylbenzoic acid
• CAS No: 1261912-02-0
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD18321697
• CID: 2762990
• PubChem ID: 53227563
• Update Time: 2025-06-08

4-(5-Chloro-2-methoxyphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261912-02-0
• 4-(5-CHLORO-2-METHOXYPHENYL)-3-METHYLBENZOIC ACID
• DTXSID80691096
• 5'-Chloro-2'-methoxy-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(5-Chloro-2-methoxyphenyl)-3-methylbenzoic acid, 95%
• MFCD18321697
• 4-(5-Chloro-2-methoxyphenyl)-3-methylbenzoic acid

• MDL： MFCD18321697
• Inchi： 1S/C15H13ClO3/c1-9-7-10(15(17)18)3-5-12(9)13-8-11(16)4-6-14(13)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key： RFHBJWKCUJCKJI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CC(C(=O)O)=CC=1C)OC

Computed Properties

• Exact Mass: 276.0553220Da
• Monoisotopic Mass: 276.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(5-Chloro-2-methoxyphenyl)-3-methylbenzoic acid

Introduction to 4-(5-Chloro-2-methoxyphenyl)-3-methylbenzoic acid (CAS No. 1261912-02-0)

4-(5-Chloro-2-methoxyphenyl)-3-methylbenzoic acid (CAS No. 1261912-02-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound, drawing on the latest research findings to provide a detailed and up-to-date overview.

The molecular formula of 4-(5-Chloro-2-methoxyphenyl)-3-methylbenzoic acid is C₁₅H₁₃ClO₃, and its molecular weight is approximately 284.71 g/mol. The compound features a benzoic acid core with a substituted phenyl ring, specifically a 5-chloro-2-methoxyphenyl group, and a methyl group at the 3-position of the benzoic acid moiety. This structural arrangement imparts specific chemical and physical properties to the molecule, which are crucial for its biological activities.

The synthesis of 4-(5-Chloro-2-methoxyphenyl)-3-methylbenzoic acid can be achieved through various methods, including Suzuki coupling reactions and aromatic nucleophilic substitution reactions. One common approach involves the coupling of 3-bromobenzoic acid with 5-chloro-2-methoxyphenylboronic acid in the presence of a palladium catalyst and a base such as potassium carbonate. This method provides high yields and good purity, making it suitable for large-scale production in both academic and industrial settings.

In terms of biological activities, recent studies have highlighted the potential of 4-(5-Chloro-2-methoxyphenyl)-3-methylbenzoic acid as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.

Beyond its anti-inflammatory properties, 4-(5-Chloro-2-methoxyphenyl)-3-methylbenzoic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The anticancer activity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings suggest that 4-(5-Chloro-2-methoxyphenyl)-3-methylbenzoic acid could be a promising lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 4-(5-Chloro-2-methoxyphenyl)-3-methylbenzoic acid have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. Additionally, it has been found to have low toxicity and minimal side effects at therapeutic doses, which are important considerations for drug development.

In conclusion, 4-(5-Chloro-2-methoxyphenyl)-3-methylbenzoic acid (CAS No. 1261912-02-0) is a promising organic compound with diverse biological activities that make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Its anti-inflammatory and anticancer properties, combined with favorable pharmacokinetic profiles, position it as a valuable lead compound for the discovery of new therapeutic agents. Ongoing research continues to explore its full potential and optimize its use in clinical settings.